Cas no 59411-44-8 (2-Butenediamide, N,N'-diphenyl-, (2Z)-)

2-Butenediamide, N,N'-diphenyl-, (2Z)- structure
59411-44-8 structure
Product Name:2-Butenediamide, N,N'-diphenyl-, (2Z)-
CAS No:59411-44-8
MF:C16H14N2O2
MW:266.294563770294
CID:338749
PubChem ID:53916850
Update Time:2025-04-19

2-Butenediamide, N,N'-diphenyl-, (2Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenediamide, N,N'-diphenyl-, (2Z)-
    • N,N'-diphenylbut-2-enediamide
    • DTXSID40707647
    • 59411-44-8
    • N~1~,N~4~-Diphenylbut-2-enediamide
    • Inchi: 1S/C16H14N2O2/c19-15(17-13-7-3-1-4-8-13)11-12-16(20)18-14-9-5-2-6-10-14/h1-12H,(H,17,19)(H,18,20)
    • InChI Key: IHQGFLBAZMFEQN-UHFFFAOYSA-N
    • SMILES: O=C(C=CC(NC1C=CC=CC=1)=O)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 266.10562
  • Monoisotopic Mass: 266.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.7
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 58.2
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